4-Nitrophenyl methylphenylphosphinate

• CAS No.: 35691-25-9
• Molecular Formula: C13H12NO4P
• Molecular Weight: 277.21 g/mol
• IUPAC Name: 1-[methyl(phenyl)phosphoryl]oxy-4-nitrobenzene
• InChI: InChI=1S/C13H12NO4P/c1-19(17,13-5-3-2-4-6-13)18-12-9-7-11(8-10-12)14(15)16/h2-10H,1H3
• InChI Key: PCEUKRKDODJUND-UHFFFAOYSA-N
• SMILES: CP(=O)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• Synonyms: 4-nitrophenyl methyl(phenyl)phosphinate; 4-nitrophenyl-MPP; O-4-(nitrophenyl)methylphenyl phosphinate

Description

4-Nitrophenyl methylphenylphosphinate, also known as this compound, is a useful research compound. Its molecular formula is C13H12NO4P and its molecular weight is 277.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The methylphenylphosphinic acid 4-nitrophenyl ester is prepared in the following way: A suspension of 173 mg of NaH at 50% in oil, in 2 ml of anhydrous tetrahydrofuran, is stirred at ambient temperature under argon. A solution of 500 mg of 4-nitrophenol in 2 ml of anhydrous tetrahydrofuran is added dropwise at ambient temperature. After stirring for approximately 1 hour at ambient temperature, a solution of 630 mg of methylphenylphosphinic chloride in 2 ml of anhydrous tetrahydrofuran is added dropwise over about ten minutes. After stirring for approximately 2 hours, the reaction medium is diluted with 20 ml of distilled water and the aqueous phase is extracted with 2×20 ml of dichloromethane. The combined organic phases are dried over magnesium sulfate, filtered, and concentrated under reduced pressure in a rotary evaporator. 995 mg of methylphenylphosphinic acid 4-nitrophenyl ester are obtained with a purity of 50%.